Cas no 33797-35-2 (2-(3-methoxy-2-methylphenyl)acetonitrile)

• Product Name: 2-(3-methoxy-2-methylphenyl)acetonitrile
• CAS No: 33797-35-2
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 2945041
• PubChem ID: 59994508
• Update Time: 2023-11-27

2-(3-methoxy-2-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-2-methylphenyl)acetonitrile
• Benzeneacetonitrile, 3-methoxy-2-methyl-
• C90933

• Inchi： 1S/C10H11NO/c1-8-9(6-7-11)4-3-5-10(8)12-2/h3-5H,6H2,1-2H3
• InChI Key： NASOCXHFRUEMJE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CC#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 1.9
• Topological Polar Surface Area: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides